4-Chloro-6-fluoro-2-methylquinazoline

• IUPAC Name: 4-chloro-6-fluoro-2-methylquinazoline
• InChI: InChI=1S/C9H6ClFN2/c1-5-12-8-3-2-6(11)4-7(8)9(10)13-5/h2-4H,1H3
• InChI Key: GVNJOQDCIFAIOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C(C=C2)F)C(=N1)Cl
• Molecular Formula: C9H6ClFN2
• DSSTOX Substance ID: DTXSID40647978
• Molecular Weight: 196.61 g/mol
• CAS No.: 1044768-44-6

Description

4-Chloro-6-fluoro-2-methylquinazoline (CFM) is a synthetic heterocyclic compound that is used in a variety of scientific research applications. It has been used in a range of studies, from biochemical and physiological effects to lab experiments.

Scientific Research Applications

Synthesis and Analytical Applications

4-Chloro-6-fluoro-2-methylquinazoline serves as a key intermediate in the synthesis of complex molecules and in the development of analytical methods:

• HPLC-Fluorescence Determination : 4,7-Phenanthroline-5,6-dione (phanquinone), related to quinazoline derivatives, has been utilized as a fluorogenic labeling reagent in pre-column derivatization for the quality control of amino acids in pharmaceuticals. This demonstrates the role of quinazoline derivatives in enhancing analytical techniques for pharmaceutical quality control (Gatti et al., 2004).

• Monitoring Synthetic Reactions : A reversed-phase high-performance liquid-chromatographic method for monitoring synthetic reactions involved in the process development of key intermediates of antihypertensive drugs, utilizing the impurity profiles of quinazoline derivatives, highlights the importance of such compounds in the pharmaceutical manufacturing process (Rao et al., 2006).

Material Science and Sensor Development

Quinazoline derivatives have been explored for their potential in developing new materials and sensors:

• Molecular Probes for Nanoparticles : 4-Amino-1,8-naphthalimide derivatives, which share a structural motif with quinazoline, have been identified as sensitive molecular probes for ZnO nanoparticles, demonstrating the potential of quinazoline derivatives in nanotechnology and material science (Bekere et al., 2013).

• Bioinspired Tripods for Iron Sensing : The development of bioinspired tripods based on fluorescent phenol-oxazoline coordination sites showcases the innovative application of quinazoline derivatives in creating metal biosensors, which could have significant implications in environmental monitoring and biochemistry (Kikkeri et al., 2007).

Biological Studies

Quinazoline derivatives are also significant in biological research, particularly in understanding the interactions with biological molecules:

• Photoreaction Studies : The study of the photoreaction of 6-fluoroquinolones, similar in structure to this compound, in aqueous solutions provides insight into the photochemical properties of these compounds, which is crucial for understanding their behavior in biological systems (Cuquerella et al., 2004).